Cas no 1020277-65-9 (2-methyl-4-(piperidin-4-yl)pyridine)

• Product Name: 2-methyl-4-(piperidin-4-yl)pyridine
• CAS No: 1020277-65-9
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD29075598
• CID: 4559335
• PubChem ID: 67072598
• Update Time: 2025-05-25

2-methyl-4-(piperidin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(piperidin-4-yl)pyridine dihydrochloride
• Pyridine, 2-methyl-4-(4-piperidinyl)-
• 2-Methyl-4-(piperidin-4-yl)pyridine
• 1020277-65-9
• 2-methyl-4-piperidin-4-ylpyridine;dihydrochloride
• A1-64728
• SCHEMBL1550605
• starbld0020583
• 2256060-32-7
• 2-methyl-4-(piperidin-4-yl)pyridine

• MDL： MFCD29075598
• Inchi： 1S/C11H16N2/c1-9-8-11(4-7-13-9)10-2-5-12-6-3-10/h4,7-8,10,12H,2-3,5-6H2,1H3
• InChI Key： KGPWZMMBYWVOHE-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(C2CCNCC2)=C1

Computed Properties

• Exact Mass: 248.084704g/mol
• Monoisotopic Mass: 248.084704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.18g/mol
• Topological Polar Surface Area: 24.9Ų
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-methyl-4-(piperidin-4-yl)pyridine

Introduction to 2-methyl-4-(piperidin-4-yl)pyridine (CAS No. 1020277-65-9)

2-methyl-4-(piperidin-4-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1020277-65-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The compound combines a pyridine core with a piperidine side chain, making it a versatile scaffold for designing novel bioactive molecules.

The molecular structure of 2-methyl-4-(piperidin-4-yl)pyridine consists of a six-membered aromatic pyridine ring substituted at the 2-position with a methyl group and at the 4-position with a piperidine moiety. This particular arrangement imparts unique electronic and steric properties, which are highly valuable in the development of pharmacophores. The presence of both nitrogen atoms in the piperidine ring enhances the compound's ability to interact with biological targets, making it an attractive candidate for further exploration in drug design.

In recent years, there has been growing interest in exploring the therapeutic potential of 2-methyl-4-(piperidin-4-yl)pyridine and its derivatives. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may exhibit similar pharmacological effects. Preliminary studies have indicated that this compound could possess properties relevant to neurological disorders, cardiovascular diseases, and inflammatory conditions. The piperidine moiety, in particular, is known to enhance binding affinity and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of 2-methyl-4-(piperidin-4-yl)pyridine is its potential as a building block for more complex drug molecules. Medicinal chemists often use such scaffolds to develop libraries of compounds for high-throughput screening (HTS). The ability to modify the pyridine and piperidine rings allows for fine-tuning of physicochemical properties, such as solubility, permeability, and binding affinity. This flexibility makes it an invaluable tool in the quest for novel therapeutics.

Recent advancements in computational chemistry have further accelerated the exploration of 2-methyl-4-(piperidin-4-yl)pyridine. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, simulations suggest that derivatives of this scaffold may inhibit kinases and other enzymes implicated in cancer progression. These findings underscore the compound's promise as a lead molecule for drug discovery efforts.

The synthesis of 2-methyl-4-(piperidin-4-yl)pyridine has also seen significant progress. Researchers have developed efficient synthetic routes that enable scalable production of this compound. These methods often involve multi-step organic transformations, including nucleophilic substitution reactions and cyclization processes. The optimization of these synthetic pathways is crucial for ensuring cost-effective and environmentally sustainable production.

In addition to its synthetic accessibility, 2-methyl-4-(piperidin-4-yl)pyridine has demonstrated interesting pharmacokinetic properties. Studies indicate that it exhibits moderate oral bioavailability and reasonable metabolic stability, which are essential characteristics for any potential drug candidate. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) therapies.

The pharmaceutical industry has taken notice of 2-methyl-4-(piperidin-4-yl)pyridine's potential. Several companies are currently engaged in research programs aimed at developing novel drugs based on this scaffold. Early-stage clinical trials may soon be underway to evaluate its safety and efficacy in humans. If successful, these trials could pave the way for new treatments targeting various diseases.

From an academic perspective, 2-methyl-4-(piperidin-4-yl)pyridine serves as an excellent model system for studying structure-function relationships in drug design. Its well-defined structure allows researchers to systematically modify specific parts of the molecule while maintaining overall bioactivity. This approach fosters a deeper understanding of how chemical modifications influence biological outcomes, ultimately leading to more rational drug development strategies.

The future prospects for 2-methyl-4-(piperidin-4-yl)pyridine are promising. As computational tools become more sophisticated and synthetic methodologies advance, the possibilities for exploring its therapeutic potential will continue to expand. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into clinical applications.

In conclusion,2-methyl-4-(piperidin--piperidine)pyridine (CAS No.102027765-9) represents a valuable asset in modern pharmaceutical research. Its unique structural features combined with preliminary evidence of bioactivity make it a compelling candidate for further investigation. With continued advancements in synthetic chemistry and computational biology, this compound holds great promise as a precursor to novel therapeutics.